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Compound of Interest

Compound Name: Okanin-4'-O-glucoside

Cat. No.: B15286799 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a detailed, step-by-step guide for the safe

disposal of Okanin-4'-O-glucoside, a naturally occurring chalcone glycoside.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Okanin-4'-O-glucoside is presented

below. This information is essential for understanding its behavior and potential interactions.

Property Value Source

Molecular Formula C21H22O11 PubChem[1]

Molecular Weight 450.4 g/mol PubChem[1]

Appearance Not specified (likely a solid) -

Solubility Not specified -

Hazard Assessment
While a specific Safety Data Sheet (SDS) for Okanin-4'-O-glucoside is not readily available,

an SDS for the related compound, Okanin (the aglycone), classifies it as not a hazardous

substance or mixture.[2] Based on this information and the general properties of flavonoid
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glycosides, Okanin-4'-O-glucoside is not expected to be a hazardous material. However, as

with any chemical substance, it is crucial to handle it with care and follow standard laboratory

safety protocols. The toxicological properties have not been thoroughly investigated.[3]

Personal Protective Equipment (PPE)
Before handling Okanin-4'-O-glucoside, ensure that the following personal protective

equipment is worn:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Disposal Procedures
The recommended disposal procedure for Okanin-4'-O-glucoside is based on guidelines for

non-hazardous chemical waste.

Step 1: Small Quantities

For small residual quantities of Okanin-4'-O-glucoside (typically in milligram amounts used in

research):

Dissolve in a Flammable Solvent: Dissolve the compound in a flammable solvent such as

ethanol or acetone.

Incineration: Transfer the solution to a licensed chemical waste disposal company for

incineration. This is the preferred method for the complete destruction of the compound.

Step 2: Contaminated Materials

For materials such as weighing paper, pipette tips, and empty vials that have come into contact

with Okanin-4'-O-glucoside:

Segregation: Collect all contaminated materials in a designated, clearly labeled waste

container.
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Disposal: Dispose of the container through your institution's chemical waste program. Do not

mix with general laboratory trash.

Step 3: Large Quantities

In the unlikely event of needing to dispose of larger quantities of Okanin-4'-O-glucoside:

Consult Safety Officer: Contact your institution's Environmental Health and Safety (EHS)

officer for specific guidance.

Licensed Waste Disposal: Arrange for disposal through a licensed chemical waste disposal

contractor.

Emergency Procedures
In case of a spill or accidental exposure:

Spill:

Avoid dust formation.[4]

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed

container for disposal as chemical waste.

Clean the spill area thoroughly.

Skin Contact: Wash the affected area with soap and plenty of water.[4]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[4]

Ingestion: Rinse mouth with water and consult a physician.[4]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Okanin-4'-O-glucoside.

Start: Okanin-4'-O-glucoside Waste

Small Research Quantity? Contaminated Materials (e.g., vials, tips)

Dissolve in Flammable Solvent

Yes

Large Quantity

No

Dispose via Licensed Incineration Consult Institutional EHS

Dispose via Licensed Contractor

Collect in Labeled Chemical Waste Container

Dispose via Institutional Chemical Waste Program

Click to download full resolution via product page

Caption: Disposal workflow for Okanin-4'-O-glucoside.

Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety and disposal protocols. Always consult with your EHS department

for guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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